N-(3-chloro-4-methylphenyl)-N'-(4-methylbenzyl)ethanediamide

• IUPAC Name: N'-(3-chloro-4-methylphenyl)-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C17H17ClN2O2/c1-11-3-6-13(7-4-11)10-19-16(21)17(22)20-14-8-5-12(2)15(18)9-14/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: VAYYQLDJPLBVST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=C(C=C2)C)Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-N'-(4-methylbenzyl)ethanediamide, commonly known as ACR16, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. ACR16 is an allosteric modulator of the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation.

Mechanism of Action

ACR16 binds to a specific site on the dopamine D2 receptor, which is distinct from the site where dopamine binds. This binding causes a conformational change in the receptor, which enhances the affinity of dopamine for its binding site. This results in an increase in dopamine signaling, which is beneficial for the treatment of neurological disorders.
Biochemical and Physiological Effects
ACR16 has been shown to improve cognitive function in animal models of schizophrenia and Parkinson's disease. ACR16 also exhibits anti-addictive effects by reducing drug-seeking behavior in animal models of drug addiction. Additionally, ACR16 has been found to have a neuroprotective effect, which may be beneficial for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of ACR16 is its specificity for the dopamine D2 receptor, which reduces the risk of off-target effects. ACR16 is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of ACR16 is its poor solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of ACR16. One potential direction is the development of ACR16 analogs with improved solubility and pharmacokinetic properties. Another direction is the investigation of ACR16's potential as a therapeutic agent for other neurological disorders, such as depression and anxiety. Additionally, the molecular mechanisms underlying ACR16's neuroprotective effects warrant further investigation.

Scientific Research Applications

ACR16 has been extensively studied for its potential as a therapeutic agent for various neurological disorders, including schizophrenia, Parkinson's disease, and drug addiction. ACR16's mechanism of action as an allosteric modulator of the dopamine D2 receptor makes it a promising candidate for the treatment of these disorders.